Cas no 1214328-54-7 (3-Methyl-2-(trifluoromethyl)benzamide)

• Product Name: 3-Methyl-2-(trifluoromethyl)benzamide
• CAS No: 1214328-54-7
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 4960332
• Update Time: 2025-11-05

3-Methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)benzamide
• 3-Methyl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C9H8F3NO/c1-5-3-2-4-6(8(13)14)7(5)9(10,11)12/h2-4H,1H3,(H2,13,14)
• InChI Key： DIAQCBVQQXSTIL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 3-Methyl-2-(trifluoromethyl)benzamide

Recent Advances in the Study of 3-Methyl-2-(trifluoromethyl)benzamide (CAS: 1214328-54-7)

The compound 3-Methyl-2-(trifluoromethyl)benzamide (CAS: 1214328-54-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This trifluoromethyl-substituted benzamide derivative has shown promising potential in various therapeutic applications, particularly in the development of small molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, revealing novel insights into its pharmacological properties.

One of the most notable advancements in 2023-2024 has been the optimization of synthetic routes for 3-Methyl-2-(trifluoromethyl)benzamide. Researchers have developed more efficient methods for introducing the trifluoromethyl group at the ortho-position of the benzamide scaffold, significantly improving yield and purity. These synthetic improvements have facilitated broader exploration of structure-activity relationships (SAR) around this core structure, particularly in medicinal chemistry programs targeting protein-protein interactions.

In terms of biological activity, recent publications have demonstrated that 3-Methyl-2-(trifluoromethyl)benzamide exhibits interesting inhibitory effects against several kinase targets. A study published in the Journal of Medicinal Chemistry (2023) reported its moderate activity against JAK family kinases, with IC50 values in the low micromolar range. The presence of the trifluoromethyl group appears to contribute to both binding affinity and metabolic stability, making this compound a valuable scaffold for further optimization in inflammatory disease drug discovery.

The physicochemical properties of 3-Methyl-2-(trifluoromethyl)benzamide have also been thoroughly characterized in recent investigations. Advanced analytical techniques including X-ray crystallography and NMR spectroscopy have provided detailed structural information about this molecule. These studies confirm that the trifluoromethyl group induces significant conformational effects on the benzamide core, which may explain its unique biological profile compared to non-fluorinated analogs.

Emerging research has explored the potential of 3-Methyl-2-(trifluoromethyl)benzamide as a building block for more complex pharmaceutical agents. Several research groups have reported its successful incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where its physicochemical properties help maintain favorable drug-like characteristics in these larger bifunctional compounds. This application represents an exciting new direction for this chemical entity in targeted protein degradation therapies.

Looking forward, the research community anticipates more studies on the in vivo pharmacokinetics and toxicology profile of 3-Methyl-2-(trifluoromethyl)benzamide derivatives. Preliminary data suggest that the trifluoromethyl group may confer favorable ADME properties, but comprehensive preclinical evaluations are still needed. The compound's unique combination of structural features continues to make it an attractive subject for both academic and industrial research in chemical biology and drug discovery.